(4E)-5-(4-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione

Specification

• Molecular Formula: C25H19BrN2O5S
• Molecular Weight: 539.4 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H19BrN2O5S/c1-3-32-16-9-10-17-19(12-16)34-25(27-17)28-21(14-5-7-15(26)8-6-14)20(23(30)24(28)31)22(29)18-11-4-13(2)33-18/h4-12,21,30H,3H2,1-2H3
• Standard InChI Key: JNSHSSVTYXAXQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=C(C=C5)Br

Introduction

(4E)-5-(4-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique molecular structure, which incorporates multiple functional groups, including a benzothiazole ring and a furan moiety. The presence of these diverse functional groups makes it an intriguing subject for research into its potential therapeutic applications.

Key Molecular Data:

• Molecular Formula: C26H18BrN2O4S

• Molecular Weight: 569.85 g/mol

• CAS Number: 671763-49-8

Synthesis Steps:

• Initial Reactants: The synthesis often begins with reactants that can form the benzothiazole and pyrrolidine dione cores.

• Coupling Reactions: Subsequent steps involve coupling reactions to incorporate the bromophenyl and furan moieties.

• Purification: Final purification is crucial to obtain a compound with high purity.

Biological Activity and Potential Applications

The compound's unique structure allows it to interact with various biological targets, potentially leading to therapeutic effects. It is classified under pyrrolidine derivatives, which are known for their diverse biological activities.

Potential Applications:

• Medicinal Chemistry: Its structural features suggest potential applications in developing new drugs.

• Pharmacology: The compound may exhibit biological activities such as antimicrobial or anticancer properties.

Biological Activity Table:

Compound Feature	Potential Biological Activity
Benzothiazole Ring	Antimicrobial properties
Furan Moiety	Enhances solubility and reactivity
Pyrrolidine Dione	Potential anticancer effects

Research Findings and Future Directions

Quantitative data on binding affinities or inhibition constants would require experimental assays to determine the efficacy of the compound in biological systems. Future research should focus on conducting in vitro and in vivo studies to fully elucidate its therapeutic potential.

Future Research Directions:

• Biological Assays: Conduct detailed biological assays to assess its efficacy and safety.

• Structure-Activity Relationship (SAR) Studies: Investigate how modifications to the compound's structure affect its biological activity.

• Pharmacokinetic and Pharmacodynamic Studies: Determine how the compound is absorbed, distributed, metabolized, and excreted in the body.